![molecular formula C21H26N2O4 B1238192 Lonicerine](/img/structure/B1238192.png)
Lonicerine
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Overview
Description
Lonicerine is a natural product found in Kopsia fruticosa and Kopsia singapurensis with data available.
Scientific Research Applications
Synthesis and Chemical Structure
- Asymmetric Total Syntheses of Lonicerine: A study by Li, Zhu, Li, & Li (2016) detailed the first enantioselective total syntheses of this compound, highlighting its complex chemical structure and the methods used for its synthesis.
Medicinal and Therapeutic Properties
- Obesity and Metabolic Endotoxemia: Research by Wang et al. (2014) explored the effects of Flos Lonicera (which contains this compound) on obesity and related metabolic endotoxemia, emphasizing its potential role in treating these conditions.
- Eosinophilic Asthma Treatment: A 2022 study by Deng et al. found that lonicerin could significantly reduce symptoms of eosinophilic asthma in a mouse model, suggesting its therapeutic potential for this condition.
- Antiviral Properties Against Pseudomonas Aeruginosa: Xu et al. (2019) reported that lonicerin, a flavonoid from Lonicera japonica, inhibited virulence in Pseudomonas aeruginosa, pointing to its potential as an antiviral agent.
- Anti-inflammatory and Immunomodulatory Effects: Studies have indicated that this compound, derived from Lonicera japonica, possesses anti-inflammatory and immunomodulatory effects, useful in treating various conditions like sepsis and ulcerative colitis (Kim et al., 2014; Lv et al., 2021).
Pharmacological Activities
- Effects on Cardiovascular System: A study by Dayar et al. (2021) investigated the antioxidant effects of Lonicera caerulea, containing this compound, on the cardiovascular system.
- Antioxidant Activity in Cancer Treatment: Research by Gruia et al. (2008) observed the antioxidant response of Lonicera caerulea berry extracts, which include this compound, in animals with experimental tumors.
- Potential in Diabetes Management: The study by Sip et al. (2022) evaluated the potential of Lonicera caerulea leaves in the prevention and treatment of type II diabetes.
- Immunomodulatory Activity: Zhou et al. (2018) reported on the immunomodulatory function of polysaccharides from Lonicera japonica, which includes this compound, in immunosuppressed mice (Zhou et al., 2018).
Genetic and Molecular Characterization
- Genetic Characterization of Lonicera japonica: Fu et al. (2013) conducted a genetic characterization of Lonicera japonica using improved RAPD analysis, providing insights into the molecular characteristics of the plant containing this compound (Fu et al., 2013).
Properties
Molecular Formula |
C21H26N2O4 |
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Molecular Weight |
370.4 g/mol |
IUPAC Name |
methyl (13Z)-13-ethylidene-15-(hydroxymethyl)-18-oxa-8,11-diazapentacyclo[7.6.3.110,14.01,9.02,7]nonadeca-2,4,6-triene-15-carboxylate |
InChI |
InChI=1S/C21H26N2O4/c1-3-13-11-22-17-10-15(13)19(12-24,18(25)26-2)20-8-9-27-21(17,20)23-16-7-5-4-6-14(16)20/h3-7,15,17,22-24H,8-12H2,1-2H3/b13-3+ |
InChI Key |
OQJSSGHGITUGKL-QLKAYGNNSA-N |
Isomeric SMILES |
C/C=C/1\CNC2CC1C(C34C2(NC5=CC=CC=C53)OCC4)(CO)C(=O)OC |
Canonical SMILES |
CC=C1CNC2CC1C(C34C2(NC5=CC=CC=C53)OCC4)(CO)C(=O)OC |
synonyms |
lonicerine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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